(2R)-2-Methyl-2,3,4,5-tetrahydro-1H-3-benzoazepine

• IUPAC Name: (4R)-4-methyl-2,3,4,5-tetrahydro-1H-3-benzazepine
• InChI: InChI=1S/C11H15N/c1-9-8-11-5-3-2-4-10(11)6-7-12-9/h2-5,9,12H,6-8H2,1H3/t9-/m1/s1
• InChI Key: HWRPWBDSSNCQDW-SECBINFHSA-N
• Canonical SMILES: CC1CC2=CC=CC=C2CCN1
• Isomeric SMILES: C[C@@H]1CC2=CC=CC=C2CCN1
• Molecular Formula: C11H15N
• Molecular Weight: 161.24 g/mol

Description

(2R)-2-Methyl-2,3,4,5-tetrahydro-1H-3-benzoazepine is a chemical compound that belongs to the class of benzazepines. It is a bicyclic compound that contains a seven-membered ring and a six-membered ring. This compound has been the subject of scientific research due to its potential applications in the field of pharmacology.

Mechanism of Action

The mechanism of action of (2R)-2-Methyl-2,3,4,5-tetrahydro-1H-3-benzoazepine involves its interaction with dopamine D1 receptors. It acts as an agonist at these receptors, which results in an increase in dopamine neurotransmission. This increase in dopamine neurotransmission is thought to be responsible for the therapeutic effects of (2R)-2-Methyl-2,3,4,5-tetrahydro-1H-3-benzoazepine.
Biochemical and Physiological Effects
(2R)-2-Methyl-2,3,4,5-tetrahydro-1H-3-benzoazepine has been shown to have biochemical and physiological effects in animal studies. It has been shown to increase dopamine release in the striatum and prefrontal cortex, which are regions of the brain that are involved in reward and motivation. It has also been shown to increase the expression of neurotrophic factors, which are proteins that promote the growth and survival of neurons.

Advantages and Limitations for Lab Experiments

One advantage of using (2R)-2-Methyl-2,3,4,5-tetrahydro-1H-3-benzoazepine in lab experiments is its specificity for dopamine D1 receptors. This allows for the study of the effects of dopamine neurotransmission on behavior and physiology. One limitation of using (2R)-2-Methyl-2,3,4,5-tetrahydro-1H-3-benzoazepine is its potential toxicity at high doses. Care must be taken to ensure that the doses used in lab experiments are within safe limits.

Future Directions

There are several future directions for the study of (2R)-2-Methyl-2,3,4,5-tetrahydro-1H-3-benzoazepine. One direction is the development of more selective dopamine D1 receptor agonists. This could lead to the development of more effective treatments for Parkinson's disease and other disorders that involve dopamine neurotransmission. Another direction is the study of the effects of (2R)-2-Methyl-2,3,4,5-tetrahydro-1H-3-benzoazepine on other neurotransmitter systems. This could lead to a better understanding of the complex interactions between different neurotransmitter systems in the brain.

Synthesis Methods

The synthesis of (2R)-2-Methyl-2,3,4,5-tetrahydro-1H-3-benzoazepine can be achieved through different methods. One of the most common methods involves the condensation of 2-methyl-1,2,3,4-tetrahydroisoquinoline with benzaldehyde in the presence of a Lewis acid catalyst. Another method involves the reduction of 2-methyl-1,2,3,4-tetrahydroisoquinoline-3-carboxylic acid with sodium borohydride.

Scientific Research Applications

(2R)-2-Methyl-2,3,4,5-tetrahydro-1H-3-benzoazepine has been studied for its potential applications in the field of pharmacology. It has been shown to have activity as a dopamine D1 receptor agonist, which makes it a potential candidate for the treatment of Parkinson's disease. It has also been studied for its potential use as an antidepressant and anxiolytic agent.